Cas no 162374-89-2 ({3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol)

• Product Name: {3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol
• CAS No: 162374-89-2
• MF: C₁₀H₁₈O
• MW: 154.25
• CID: 5102136
• Update Time: 2026-03-03

{3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol
• Bicyclo[1.1.1]pentane-1-methanol, 3-(1,1-dimethylethyl)-
• (3-tert-Butyl-bicyclo[1.1.1]pent-1-yl)-methanol

• Inchi： 1S/C10H18O/c1-8(2,3)10-4-9(5-10,6-10)7-11/h11H,4-7H2,1-3H3
• InChI Key： LUDYRZGQYSZBDI-UHFFFAOYSA-N
• SMILES： C12(CO)CC(C(C)(C)C)(C1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on {3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol

Introduction to {3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol (CAS No: 162374-89-2)

{3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol, identified by the CAS number 162374-89-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its unique bicyclic structure and the presence of a tert-butyl group, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of {3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol consists of a bicyclo[1.1.1]pentane core substituted with a hydroxymethyl group at the 1-position and a tert-butyl group at the 3-position. This configuration imparts distinct steric and electronic properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

In recent years, the interest in heterocyclic compounds has surged due to their prevalence in biologically active molecules. The bicyclo[1.1.1]pentane scaffold is particularly noteworthy because it mimics the puckered ring structures found in many natural products, such as steroids and terpenes. The tert-butyl substitution further enhances the stability of the ring system, making it more resistant to metabolic degradation.

One of the most compelling aspects of {3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol is its utility as a building block in pharmaceutical synthesis. Researchers have leveraged this compound to develop novel analogs of existing drugs, with the aim of improving their pharmacokinetic properties and therapeutic efficacy. For instance, derivatives of this molecule have been explored as potential inhibitors of enzymes involved in inflammatory pathways.

The hydroxymethyl group at the 1-position of {3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol provides a versatile handle for further functionalization through reactions such as oxidation, esterification, or etherification. These modifications can tailor the compound's properties for specific applications, such as prodrugs or targeting ligands in diagnostic imaging.

Recent advancements in computational chemistry have also highlighted the significance of {3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol in drug discovery pipelines. Molecular modeling studies have demonstrated that this compound can interact with biological targets in ways that are not easily predicted from simpler molecular models. This has opened up new avenues for rational drug design, where computational predictions are used to guide experimental efforts.

The synthesis of {3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol presents unique challenges due to its strained ring system and bulky substituents. However, recent methodological developments have made it more accessible to synthetic chemists. For example, transition metal-catalyzed reactions have been employed to construct the bicyclic core with high efficiency and selectivity.

In conclusion, {3-tert-butylbicyclo[1.1.1]pentan-1-yl}methanol (CAS No: 162374-89-2) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features make it an attractive candidate for developing new drugs and functional materials. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in advancing therapeutic strategies.